Cas no 2680807-70-7 (4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid
• CAS No: 2680807-70-7
• MF: C₁₉H₂₀ClNO₄
• MW: 361.819404602051
• CID: 5623960
• PubChem ID: 165936756
• Update Time: 2025-06-28

4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299954
• 4-{[(benzyloxy)carbonyl][(3-chlorophenyl)methyl]amino}butanoic acid
• 2680807-70-7
• 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid

• Inchi： 1S/C19H20ClNO4/c20-17-9-4-8-16(12-17)13-21(11-5-10-18(22)23)19(24)25-14-15-6-2-1-3-7-15/h1-4,6-9,12H,5,10-11,13-14H2,(H,22,23)
• InChI Key： ASYGUKWEIDKQTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C(=O)OCC1C=CC=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 361.1080858g/mol
• Monoisotopic Mass: 361.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid

Introduction to 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic Acid (CAS No. 2680807-70-7)

4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid, with the chemical identifier CAS No. 2680807-70-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid is characterized by its unique functional groups, which include a benzyloxy carbonyl moiety and a 3-chlorophenylmethylamino group. These features contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of the benzyloxy carbonyl group suggests potential utility in peptide coupling reactions, while the 3-chlorophenylmethylamino group may contribute to interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid has been explored for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Its structural features make it a versatile scaffold for further derivatization, allowing researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of targeted therapies. The benzyloxy carbonyl group can be selectively removed under specific conditions, allowing for the introduction of other functional groups or biomolecules. This property makes it particularly useful in the synthesis of prodrugs or conjugates that can enhance drug delivery and bioavailability.

Recent studies have demonstrated the efficacy of derivatives of 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid in preclinical models. For instance, researchers have shown that certain analogs exhibit potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2). This finding aligns with the broader effort to develop safer and more effective anti-inflammatory agents that can reduce reliance on traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The 3-chlorophenylmethylamino group in the molecule is another key feature that contributes to its biological activity. This moiety has been shown to interact with various targets, including serine/threonine kinases and growth factor receptors. Such interactions are critical for modulating signaling pathways that are often dysregulated in diseases like cancer and autoimmune disorders.

The synthesis of 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this compound efficiently.

In conclusion, 4-{(benzyloxy)carbonyl(3-chlorophenyl)methylamino}butanoic acid (CAS No. 2680807-70-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers seeking to develop novel therapeutic agents. As further studies continue to uncover its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.